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Compound of Interest

Compound Name: VCH-286

Cat. No.: B15608699 Get Quote

Technical Support Center: VCH-286
This technical support center provides researchers, scientists, and drug development

professionals with guidance on overcoming potential in vitro solubility issues with VCH-286
(also known as GSK2556286).

Frequently Asked Questions (FAQs)
Q1: What is VCH-286 and what is its mechanism of action?

A1: VCH-286, also referred to as GSK2556286 or GSK286, is an investigational anti-tubercular

agent. It functions by selectively targeting intracellular Mycobacterium tuberculosis (Mtb). The

compound's mechanism of action involves the activation of the membrane-bound adenylyl

cyclase, Rv1625c. This activation leads to a significant increase in intracellular cyclic AMP

(cAMP) levels.[1][2][3] The elevated cAMP disrupts cholesterol catabolism in Mtb, a process

crucial for the bacterium's survival and pathogenesis within the host.[1][2][4]

Q2: I am observing precipitation of VCH-286 in my in vitro assay. What is the recommended

solvent?

A2: VCH-286 is known to have poor aqueous solubility.[5][6] Dimethyl sulfoxide (DMSO) is the

recommended solvent for preparing stock solutions of VCH-286.[2][7] It is crucial to use high-

purity, anhydrous DMSO to avoid precipitation issues.[2][8]

Q3: What is the maximum recommended concentration of DMSO in cell-based assays?
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A3: To minimize solvent-induced cytotoxicity, the final concentration of DMSO in most cell-

based assays should be kept low, typically below 0.5-1%.[8] It is essential to include a vehicle

control (medium with the same final concentration of DMSO) in your experiments to account for

any potential effects of the solvent.

Q4: Can I heat the VCH-286 solution to improve solubility?

A4: Gentle warming can be employed to aid in the dissolution of VCH-286 in DMSO.[7][8][9] A

water bath set to 37°C or even up to 60°C can be used.[2][7] Sonication can also be a useful

auxiliary method to accelerate dissolution.[7][8] However, it is important to consider the

compound's stability at elevated temperatures.

Q5: How should I prepare and store VCH-286 stock solutions?

A5: Prepare a high-concentration stock solution in 100% high-purity DMSO.[8] Once the

compound is fully dissolved, it is best practice to create single-use aliquots to avoid repeated

freeze-thaw cycles, which can degrade the compound.[2][8] Store these aliquots at -20°C or

-80°C, protected from light if the compound is light-sensitive.[2][8]

Troubleshooting Guide
Issue: VCH-286 precipitates when added to aqueous
assay medium.
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Potential Cause Troubleshooting Steps

Poor aqueous solubility

1. Reduce Final Concentration: Lower the final

working concentration of VCH-286 in your

assay. 2. Optimize Co-solvent Concentration: If

your experiment allows, you can slightly

increase the final DMSO concentration (e.g.,

from 0.1% to 0.5%), ensuring you have a

matching vehicle control.[8] 3. Change in pH:

The solubility of a compound can be pH-

dependent. While information on the effect of pH

on VCH-286 solubility is limited, it is a factor to

consider for troubleshooting.[10]

"Salting out" effect

High salt concentrations in buffers can

sometimes reduce the solubility of organic

compounds. If possible, test the solubility in

buffers with lower salt concentrations.

Impure Compound

If you suspect the presence of insoluble

impurities, you can filter the stock solution

through a 0.22 µm syringe filter. Note that this

may slightly lower the effective concentration of

your compound if it is not fully dissolved.[8]

Data Presentation
VCH-286 (GSK2556286) Solubility
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Solvent/Medium Solubility Notes

DMSO
3.0 mg/mL (9.1 mM)[7] 3.33

mg/mL (10.11 mM)[2]

Sonication and heating to 60°C

are recommended to aid

dissolution.[2][7] Use of newly

opened, hygroscopic DMSO is

important.[2]

Water Practically insoluble[5][6]

Aqueous solutions (pH 5-9) Practically insoluble[5]

Simulated Gastric Fluid (SGF)

& Aqueous solutions (pH 2-4)
Very slightly soluble[5][11]

Fasted-State Simulated

Intestinal Fluid (FaSSIF)
Practically insoluble[5]

Fed-State Simulated Intestinal

Fluid (FeSSIF)
Practically insoluble[5]

VCH-286 (GSK2556286) In Vitro Efficacy
Assay Type Cell Line / Mtb Strain IC₅₀ Notes

Intracellular Mtb

Inhibition
THP-1 cells 0.07 µM[6][10][11][12]

Axenic Culture (with

cholesterol)
H37Rv 2.12 µM[2]

Activity is cholesterol-

dependent.[2]

Axenic Culture (with

cholesterol)
Erdman 0.71 µM[2]

Activity is cholesterol-

dependent.[2]

Axenic Culture

(glucose medium)
H37Rv >125 µM[2]

Axenic Culture

(glucose medium)
Erdman >50 µM[2]
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General Protocol for Preparing VCH-286 for In Vitro
Assays

Prepare Stock Solution:

Accurately weigh the required amount of VCH-286 powder.

Add the calculated volume of high-purity, anhydrous DMSO to achieve a high-

concentration stock solution (e.g., 10 mM).

Facilitate dissolution by vortexing, sonicating, or gentle warming (37-60°C) until the

solution is clear and free of particulates.[2][7][8]

Intermediate Dilutions (if necessary):

Perform serial dilutions of the stock solution in 100% DMSO to achieve the desired

intermediate concentrations.

Final Dilution in Assay Medium:

Add a small volume of the DMSO stock or intermediate solution to the final aqueous assay

medium (e.g., cell culture medium) to reach the desired final concentration of VCH-286.

Ensure the final DMSO concentration remains below the cytotoxic level for your specific

cell line (typically <0.5%).

Vortex or mix the final solution thoroughly immediately after adding the compound to

ensure homogeneity and minimize precipitation.
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Caption: VCH-286 signaling pathway in Mycobacterium tuberculosis.
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Troubleshooting VCH-286 Solubility
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Caption: A logical workflow for troubleshooting VCH-286 solubility issues.
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General Experimental Workflow
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Caption: A generalized workflow for in vitro assays using VCH-286.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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